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Introduction

Nourseothricin (NTC), an aminoglycoside antibiotic, is a potent selective agent for a wide range
of organisms, including bacteria, yeast, plants, and filamentous fungi.[1][2] Its utility in
molecular genetics stems from its broad activity and the availability of a dominant selectable
marker, the natl gene, which confers resistance.[3][4] The natl gene encodes the
Nourseothricin N-acetyltransferase (NAT) enzyme, which inactivates NTC by acetylating the [3-
amino group of its B-lysine residue.[1][2] This document provides detailed application notes and
protocols for establishing Nourseothricin-based selection systems for the genetic modification
of filamentous fungi.

Nourseothricin is a mixture of streptothricins C, D, E, and F.[5][6][7] It inhibits protein synthesis
by inducing miscoding, leading to the accumulation of nonfunctional proteins and eventual cell
death.[6][8] The natl resistance gene offers a reliable method for selecting transformed fungal
cells.[4]
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Data Presentation: Nourseothricin Working
Concentrations

The optimal concentration of Nourseothricin for selection is species-specific and must be
determined empirically. Below is a summary of reported concentrations used for various

filamentous fungi and other organisms to serve as a starting point for optimization.

Organism Category

Selection Concentration

Species

(ng/mL)

Filamentous Fungi Acremonium chrysogenum 25
Sordaria macrospora 50
Trichophyton mentagrophytes 50 - 1.00 (initial selection at 50,

then increased)
Aspergillus nidulans 120
Aspergillus tubingensis 200
Botrytis cinerea 50 - 150
Cochliobolus heterostrophus 120 - 300
Fusarium graminearum 25 - 200
Neurospora crassa 20 - 200
Penicillium brevicompactum (Required codon-adapted nat

gene)
Yeast Saccharomyces cerevisiae 100
Candida albicans 200 - 450
Bacteria Escherichia coli 50

Experimental Protocols
Protocol 1: Determination of Minimal Inhibitory
Concentration (MIC) of Nourseothricin
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Objective: To determine the lowest concentration of Nourseothricin that completely inhibits the
growth of the wild-type filamentous fungus.

Materials:

Wild-type filamentous fungus of interest

Appropriate solid and liquid culture media for the fungus

Nourseothricin sulfate (stock solution, e.g., 100 mg/mL in sterile water)[9]

Sterile petri dishes, flasks, and micropipette tips

Spore suspension or mycelial fragments of the fungus
Methodology:

o Prepare Nourseothricin Plates:

o Autoclave the desired solid agar medium and cool it to 50-55°C.

o Prepare a series of Nourseothricin concentrations (e.g., 0, 10, 25, 50, 75, 100, 150, 200
pg/mL) by adding the appropriate volume of the Nourseothricin stock solution to the
molten agar.

o Mix well and pour the plates. Allow the plates to solidify completely.
e Inoculation:

o From Spores: Prepare a spore suspension of the fungus in sterile water or a suitable
buffer. Count the spores and adjust the concentration to approximately 1 x 10"6
spores/mL. Inoculate the center of each Nourseothricin-containing plate with a small
volume (e.g., 5 pL) of the spore suspension.

o From Mycelia: Alternatively, cut small agar plugs of uniform size from the growing edge of
a fresh fungal culture and place them in the center of the Nourseothricin plates.

¢ Incubation:
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o Incubate the plates at the optimal growth temperature for the fungus.

o Observe the plates daily for growth.

o Data Analysis:

o Record the fungal growth (e.g., colony diameter) on each plate after a set incubation
period (e.g., 5-7 days).

o The MIC is the lowest concentration of Nourseothricin at which no visible growth is
observed. For selection purposes, a concentration 1.5 to 2 times the MIC is often used to

ensure stringent selection.

Protocol 2: Fungal Transformation and Selection of
Transformants

Objective: To introduce a vector containing the natl resistance gene into the filamentous
fungus and select for transformed individuals.

Materials:

o Fungal protoplasts or competent cells

o Transformation vector containing the natl gene cassette (e.g., pD-NAT1)[4]

o Protoplast regeneration medium (containing osmotic stabilizer like sorbitol or sucrose)
e Nourseothricin

e PEG-CacCI2 solution (for PEG-mediated transformation)

o Agrobacterium tumefaciens strain carrying the T-DNA with the natl cassette (for ATMT)
Methodology (Example using Protoplast-mediated Transformation):

o Protoplast Preparation: Generate protoplasts from young fungal mycelia using lytic enzymes
(e.g., a mixture of cellulase, chitinase, and driselase).
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¢ Transformation:

o Mix the protoplasts (e.g., 1 x 10"7 protoplasts) with the plasmid DNA (5-10 pg) containing
the natl gene.

o Add PEG-CaCl2 solution and incubate on ice.
o Wash the protoplasts with a buffer containing an osmotic stabilizer.
o Regeneration and Selection:

o Resuspend the protoplasts in a regeneration medium lacking Nourseothricin and incubate
for a few hours to allow for cell wall regeneration and expression of the resistance gene.

o Plate the protoplasts on a regeneration medium containing the predetermined selective
concentration of Nourseothricin.

o Incubate the plates at the optimal temperature until transformant colonies appear.
 Verification of Transformants:
o Subculture putative transformants onto fresh selective medium to confirm their resistance.

o Perform molecular analysis, such as PCR to detect the presence of the natl gene and
Southern blotting to confirm its integration into the fungal genome.[10]

Visualizations
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Caption: Workflow for establishing Nourseothricin selection.
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Caption: Mechanism of Nourseothricin action and resistance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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